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Compound of Interest

Compound Name: 12-Deoxywithastramonolide

Cat. No.: B600304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and

disposal of 12-Deoxywithastramonolide. The following procedural guidance is intended to

ensure a safe laboratory environment and promote best practices in research and

development.

Personal Protective Equipment (PPE)
Conflicting information exists regarding the hazardous nature of 12-Deoxywithastramonolide.

While one Safety Data Sheet (SDS) indicates it is not classified as hazardous under the

Globally Harmonized System (GHS), another outlines specific protective measures. Therefore,

a cautious approach is strongly recommended. The following PPE should be considered

mandatory when handling this compound:
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PPE Category Item Specification

Eye Protection
Safety Goggles with Side-

Shields

Must conform to EN 166 (EU)

or NIOSH (US) standards to

protect against splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Gloves must

be inspected prior to use and

changed regularly, or

immediately if contaminated.[1]

Body Protection Laboratory Coat

A full-length lab coat,

preferably fire/flame resistant

and impervious, should be

worn to protect skin and

clothing.[1]

Respiratory Protection
Fume Hood / Full-Face

Respirator

All handling of the solid

compound or solutions should

be conducted in a certified

chemical fume hood to prevent

inhalation of dust or aerosols.

[1] In situations where

exposure limits may be

exceeded, a full-face respirator

should be used.[1]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring laboratory safety.

Engineering Controls
Ventilation: Always handle 12-Deoxywithastramonolide in a well-ventilated area, preferably

within a chemical fume hood.[1]
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Safety Equipment: An accessible safety shower and eyewash station must be available in

the immediate work area.

Personal Hygiene
Avoid all personal contact with the substance.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Procedural Controls
Weighing and Transferring: Weigh and transfer the solid compound within a chemical fume

hood to minimize inhalation exposure. Use non-sparking tools.[1]

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing.

Container Management: Keep containers tightly closed when not in use.[1]

Storage
Conditions: Store in a cool, dry, and well-ventilated area.[1] The recommended storage

temperature is -20°C.

Incompatibilities: Store apart from foodstuff containers and incompatible materials.

Container: Store in the original, tightly sealed container.[1]

Disposal Plan
All waste materials contaminated with 12-Deoxywithastramonolide must be treated as

hazardous waste and disposed of in accordance with institutional and local regulations.

Contaminated Materials: Used gloves, weighing papers, pipette tips, and other disposable

materials that have come into contact with the compound should be collected in a

designated, sealed hazardous waste container.
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Unused Product: Dispose of any unused 12-Deoxywithastramonolide as chemical waste.

Do not pour down the drain or discard in general trash.[1]

Waste Collection: All waste containers must be clearly labeled with the contents. Arrange for

pickup by your institution's environmental health and safety department.

Quantitative Data
The following tables summarize key quantitative data for 12-Deoxywithastramonolide.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C₂₈H₃₈O₆

Molecular Weight 470.6 g/mol

Appearance Solid

Storage Temperature -20°C

Table 2: Solubility

Solvent Solubility

Ethanol 20 mg/mL

DMF 2 mg/mL

Ethanol:PBS (pH 7.2) (1:2) 0.3 mg/mL

DMSO 0.1 mg/mL

Table 3: Cytotoxicity
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Cell Line IC₅₀ (µM)

A549 (Lung) 47.1

HT-29 (Colorectal) 29.8

Experimental Workflow and Potential Signaling
Pathway
The following diagrams illustrate a general workflow for handling 12-Deoxywithastramonolide
in a cell-based assay and a plausible signaling pathway for its cytotoxic effects based on the

known activity of similar natural compounds.
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Caption: General workflow for a cell-based assay using 12-Deoxywithastramonolide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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